3-methyl-4-nitro-N-(2,4,6-tribromophenyl)benzamide

• IUPAC Name: 3-methyl-4-nitro-N-(2,4,6-tribromophenyl)benzamide
• InChI: InChI=1S/C14H9Br3N2O3/c1-7-4-8(2-3-12(7)19(21)22)14(20)18-13-10(16)5-9(15)6-11(13)17/h2-6H,1H3,(H,18,20)
• InChI Key: ZTJYPEDAVJSMHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=C(C=C2Br)Br)Br)[N+](=O)[O-]
• Molecular Formula: C14H9Br3N2O3
• Molecular Weight: 492.94 g/mol

Description

The compound “3-methyl-4-nitro-N-(2,4,6-tribromophenyl)benzamide” is a versatile material with immense potential in scientific research. It is a derivative of 2,4,6-Tribromophenol (TBP), a brominated derivative of phenol used as a fungicide, a wood preservative, and an intermediate in the preparation of flame retardants.

Synthesis Analysis

The synthesis of this compound could potentially involve the use of 2,4,6-Tribromophenol (TBP) and 4-Methyl-3-nitroaniline as starting materials. TBP can be prepared by the controlled reaction of elemental bromine with phenol. 4-Methyl-3-nitroaniline could be used as a raw material to synthesize N-(4-methyl-3-nitrophenyl)-4-(4-methylpiperazin-1-ylmethyl)benzamide through acylation.

Scientific Research Applications

Crystal Structure and Synthesis

Crystal Structure Analysis : Studies on similar benzamide derivatives, such as 2-Nitro-N-(4-nitrophenyl)benzamide, have been conducted to understand their crystal structure through single-crystal X-ray diffraction. This research provides foundational knowledge for material science applications, offering insights into molecular arrangements that can affect the physical properties of materials (A. Saeed, Shahid Hussain, & U. Flörke, 2008).

Synthetic Methodology : The synthesis of N-{[(4-nitrophenyl)amino]methyl}benzamide demonstrates advances in organic chemistry, highlighting methods to create complex molecules. Such synthetic routes are essential for developing new materials and pharmaceuticals (Antonio Buzarevski, B. Mikhova, & E. Popovski, 2014).

Material Science and Liquid Crystals

Enforced Stacking in Crowded Arenes : Research into the enforced stacking of benzene rings with secondary amides and various substituents has shown potential for creating materials with specific physical properties, such as liquid crystalline phases. This type of study is pivotal for developing new materials for electronic and photonic applications (M. Bushey, A. Hwang, P. Stephens, & C. Nuckolls, 2001).

Poly(arylene ether amide)s with Trifluoromethyl Groups : The creation of new polymers with specific functional groups illustrates the application of benzamide derivatives in polymer science. These materials, with high molecular weights and glass transition temperatures, are significant for their solubility and film-forming abilities, useful in coatings and as components in advanced composite materials (Hyojung Lee & S. Kim, 2002).